Cas no 898452-55-6 (3-bromo-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzamide)

• Product Name: 3-bromo-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzamide
• CAS No: 898452-55-6
• MF: C₂₂H₂₁BrN₂OS
• MW: 441.383943319321
• CID: 5483890
• Update Time: 2025-10-31

3-bromo-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-bromo-N-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-(2-thienyl)ethyl]-
• 3-bromo-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzamide

• Inchi： 1S/C22H21BrN2OS/c23-19-8-3-7-17(13-19)22(26)24-14-20(21-9-4-12-27-21)25-11-10-16-5-1-2-6-18(16)15-25/h1-9,12-13,20H,10-11,14-15H2,(H,24,26)
• InChI Key： NNWODLIVVPGVLC-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCC2=C(C1)C=CC=C2)C1SC=CC=1)(=O)C1=CC=CC(Br)=C1

Additional information on 3-bromo-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzamide

Comprehensive Overview of 3-bromo-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzamide (CAS No. 898452-55-6)

The compound 3-bromo-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzamide (CAS No. 898452-55-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a tetrahydroisoquinoline core and a thiophene moiety, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, given its structural resemblance to bioactive molecules.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. This compound's bromobenzamide group and heterocyclic architecture align with current trends in fragment-based drug design, a hot topic in AI-driven drug discovery. Its CAS No. 898452-55-6 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and hit-to-lead optimization.

The synthesis of 3-bromo-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzamide involves multi-step organic reactions, often employing palladium-catalyzed cross-coupling for introducing the bromo substituent. Its logP and solubility profiles are critical parameters for ADMET studies, a recurring theme in pharmacokinetic research. Computational chemists also explore its 3D molecular docking capabilities, leveraging machine learning algorithms to predict binding affinities.

From a commercial perspective, this compound is cataloged by major chemical suppliers as a research-grade standard, with purity levels exceeding 95%. Its NMR and HPLC characterization data are widely documented, addressing common queries about analytical validation in peer-reviewed literature. The inclusion of thiophene and isoquinoline rings makes it a subject of structure-activity relationship (SAR) studies, particularly in central nervous system (CNS) drug development.

Environmental and regulatory aspects of CAS No. 898452-55-6 are equally noteworthy. While not classified as hazardous, its handling requires standard laboratory safety protocols. The compound’s patent landscape reveals applications in orphan disease therapeutics, aligning with growing interest in rare genetic disorders. Researchers often inquire about its stability under various pH conditions, a key consideration for formulation scientists.

In conclusion, 3-bromo-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzamide represents a nexus of cutting-edge chemistry and biomedical innovation. Its versatility in high-throughput screening and compatibility with combinatorial chemistry techniques underscore its value in modern drug discovery pipelines. As the scientific community continues to explore its potential, this compound remains a focal point for academic and industrial research alike.